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Compound of Interest

Compound Name: 1-(3-Chloropyridin-2-yl)ethanone
CAS No.: 131109-75-6
Cat. No.: B172450

Get Quote

CAS Number: 131109-75-6
Structure:

l-ZChemical Structure of 1-(3-Chloropyridin-2-yl)ethanone

This technical guide provides a comprehensive overview of 1-(3-Chloropyridin-2-yl)ethanone,
a key intermediate in the synthesis of various biologically active compounds. This document is
intended for researchers, scientists, and professionals in the fields of drug development and
medicinal chemistry.

Physicochemical Properties

Quantitative data for 1-(3-Chloropyridin-2-yl)ethanone is limited in publicly available
literature. The following table summarizes its basic properties and includes data for a related
iIsomer, 1-(2-chloropyridin-3-yl)ethanone, for comparison.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b172450#bc-rfq
https://www.benchchem.com/product/b172450/docs?utm_src=pdf-body#in-depth-technical-guide-1-3-chloropyridin-2-yl-ethanone
https://www.benchchem.com/product/b172450/docs?utm_src=pdf-body#in-depth-technical-guide-1-3-chloropyridin-2-yl-ethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Value for 1-(3-

Value for 1-(2-

Property Chloropyridin-2- chloropyridin-3-
yl)ethanone yl)ethanone (Isomer)
CAS Number 131109-75-6 55676-21-6
Molecular Formula C7HsCINO C7HeCINO
Molecular Weight 155.58 g/mol 155.58 g/mol
- Colorless to slightly yellow
Appearance Not specified )
solid[1]
Melting Point Not specified ~49-50 °C[1]
3 _ B ~272-276 °C; 114 °C at 15
Boiling Point Not specified
mmHg[1]
Density Not specified ~1.28 g/cm?3 (Predicted)[1]
. N Soluble in organic solvents,
Solubility Not specified

insoluble in water[1]

Synthesis and Experimental Protocols

While a specific, detailed, peer-reviewed protocol for the synthesis of 1-(3-Chloropyridin-2-
yl)ethanone is not readily available, general synthetic methodologies for similar compounds
can be adapted. The synthesis of related bromopyridine analogs often involves Friedel-Crafts
acylation or Grignard reactions.

Plausible Synthetic Route: Friedel-Crafts Acylation

A potential synthetic route involves the Friedel-Crafts acylation of 2,3-dichloropyridine followed
by a selective reduction or Grignard reaction. However, Friedel-Crafts reactions on pyridine
rings can be challenging due to the electron-deficient nature of the ring.
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Caption: Plausible synthetic workflow for 1-(3-Chloropyridin-2-yl)ethanone.

Experimental Protocol: Synthesis of a Pyrazole
Carboxamide Intermediate

1-(3-Chloropyridin-2-yl)ethanone is a valuable precursor for the synthesis of pyrazole
derivatives, which have shown significant biological activity in agrochemical and
pharmaceutical research. The following protocol details the synthesis of a pyrazole
carboxamide, a class of compounds often investigated for their therapeutic potential.

Objective: To synthesize a pyrazole carboxamide derivative using a substituted pyrazole
precursor.

Materials:
e N-(3-fluoro-4-morpholinophenyl)-3-methyl-5-(methylthio)-1H-pyrazole-4-carboxamide

Substituted aromatic acid chloride

Triethylamine

Dichloromethane (DCM)

Water
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» Standard laboratory glassware
e Magnetic stirrer
Procedure:

e To a stirred solution of N-(3-fluoro-4-morpholinophenyl)-3-methyl-5-(methylthio)-1H-pyrazole-
4-carboxamide (2.8 mmol) and triethylamine (4.3 mmol) in dichloromethane (5 mL) at room
temperature, add a solution of the desired substituted aromatic acid chloride (3.1 mmol) in
dichloromethane (5 mL).[2]

« Stir the reaction mixture at room temperature for 1 hour.[2]

o Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

o Upon completion of the reaction, wash the organic layer with water (10 mL).[2]
o Separate the organic and aqueous layers.

e The organic layer containing the desired N-aroyl-pyrazole-4-carboxamide derivative can be
dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure for
further purification if necessary.

Applications in Drug Development and Research

1-(3-Chloropyridin-2-yl)ethanone serves as a crucial building block in the synthesis of a
variety of heterocyclic compounds with potential therapeutic applications. Its derivatives are
being investigated for a range of biological activities.

Role as a Synthetic Intermediate

The presence of a chloro substituent and a ketone functional group on the pyridine ring allows
for diverse chemical modifications, making it a versatile starting material for the development of
novel therapeutic agents. It is a key intermediate in the synthesis of compounds with potential
applications in cancer treatment and as kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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